Cas no 2228816-50-8 (2,2-difluoro-3-5-(trifluoromethyl)furan-2-ylpropan-1-amine)

• Product Name: 2,2-difluoro-3-5-(trifluoromethyl)furan-2-ylpropan-1-amine
• CAS No: 2228816-50-8
• MF: C₈H₈F₅NO
• MW: 229.147239685059
• CID: 5992718
• PubChem ID: 165636824
• Update Time: 2025-06-15

2,2-difluoro-3-5-(trifluoromethyl)furan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-5-(trifluoromethyl)furan-2-ylpropan-1-amine
• 2228816-50-8
• 2,2-difluoro-3-[5-(trifluoromethyl)furan-2-yl]propan-1-amine
• EN300-1974159

• Inchi： 1S/C8H8F5NO/c9-7(10,4-14)3-5-1-2-6(15-5)8(11,12)13/h1-2H,3-4,14H2
• InChI Key： VNQCHQKARBSRKG-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CC=C(C(F)(F)F)O1)F

Computed Properties

• Exact Mass: 229.05260469g/mol
• Monoisotopic Mass: 229.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-difluoro-3-5-(trifluoromethyl)furan-2-ylpropan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-[5-(Trifluoromethyl)Furan-2-Yl]Propan-1-Amine (CAS No. 2228816-50-8)

2,2-Difluoro-3-[5-(trifluoromethyl)furan-2-yl]propan-1-amine (CAS No. 2228816-50-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms, including a trifluoromethyl group and difluoro substitution, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory applications.

The compound's furan ring and amine functionality contribute to its versatility in synthetic chemistry. Recent studies highlight its role as a building block for small-molecule inhibitors, especially in the context of kinase modulation and GPCR targeting. With the growing demand for fluorinated compounds in medicinal chemistry, CAS No. 2228816-50-8 has become a subject of interest for its potential to improve bioavailability and target selectivity. Its applications extend to crop protection, where fluorinated derivatives are known to enhance pesticidal efficacy.

In the era of green chemistry, the synthesis of 2,2-difluoro-3-[5-(trifluoromethyl)furan-2-yl]propan-1-amine has been optimized to reduce environmental impact. Innovations in catalytic fluorination and microwave-assisted reactions have improved yield and purity, addressing concerns about sustainable manufacturing. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in organic chemistry and process development.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These attributes are often queried in drug design forums and patent literature, reflecting its relevance in preclinical research. Additionally, its stability under physiological pH conditions makes it suitable for formulation studies, a key consideration for pharmaceutical developers.

As the demand for fluorine-containing drugs rises, CAS No. 2228816-50-8 exemplifies the intersection of structural innovation and therapeutic potential. Its exploration in high-throughput screening libraries underscores its utility in hit-to-lead optimization. For researchers investigating heterocyclic amines or fluorinated scaffolds, this compound offers a promising avenue for molecular diversification and intellectual property development.